Cas no 2229614-69-9 (1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol)

1-{Pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol is a versatile intermediate in organic synthesis, particularly valued for its pyrazolopyrimidine core, which is a key scaffold in pharmaceutical and agrochemical applications. Its structure combines a reactive allylic alcohol moiety with a heterocyclic system, enabling further functionalization through cross-coupling, cyclization, or substitution reactions. This compound exhibits potential in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its ability to modulate electronic and steric properties. Its synthetic utility is enhanced by its stability under standard conditions, facilitating handling and storage. Researchers favor it for its balanced reactivity and compatibility with diverse reaction conditions.
1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol structure
2229614-69-9 structure
Product Name:1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol
CAS No:2229614-69-9
MF:C9H9N3O
MW:175.187261343002
CID:6000973
PubChem ID:165708030
Update Time:2025-05-20

1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol
    • EN300-1737002
    • 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol
    • 2229614-69-9
    • Inchi: 1S/C9H9N3O/c1-2-8(13)7-5-10-9-3-4-11-12(9)6-7/h2-6,8,13H,1H2
    • InChI Key: FFLXVLCWGWBEGR-UHFFFAOYSA-N
    • SMILES: OC(C=C)C1C=NC2=CC=NN2C=1

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 50.4Ų

1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Pricemore >>

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1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol Related Literature

Additional information on 1-{pyrazolo1,5-apyrimidin-6-yl}prop-2-en-1-ol

Comprehensive Overview of 1-{Pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9)

The compound 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrimidine core and a prop-2-en-1-ol side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, often used to design potent and selective kinase inhibitors. This has led to a surge in searches for "pyrazolo[1,5-a]pyrimidine derivatives" and "kinase inhibitor synthesis" in scientific databases and AI-driven research tools.

In addition to its pharmaceutical applications, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol is also explored in agrochemical research. The prop-2-en-1-ol moiety can serve as a reactive handle for further functionalization, enabling the creation of novel pesticides and herbicides. With the increasing demand for sustainable agriculture, researchers are investigating how this compound can contribute to the development of eco-friendly crop protection agents. Searches for "agrochemical intermediates" and "green chemistry in agriculture" often highlight the relevance of such molecules.

The synthesis of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to improve yields and reduce reaction times. These innovations align with the broader trend toward "sustainable synthetic methods" and "process optimization in organic chemistry," which are hot topics in both academic and industrial settings.

From a commercial perspective, the market for pyrazolo[1,5-a]pyrimidine-based compounds is expanding, driven by their utility in drug discovery and agrochemical applications. Suppliers and manufacturers of 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol are focusing on scalability and cost-effectiveness to meet the growing demand. This has led to increased online queries for "CAS 2229614-69-9 suppliers" and "bulk purchase of pyrazolo[1,5-a]pyrimidine derivatives," reflecting the compound's commercial significance.

In summary, 1-{pyrazolo[1,5-a]pyrimidin-6-yl}prop-2-en-1-ol (CAS No. 2229614-69-9) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable building block for researchers and industries alike. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.

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